Cas no 868376-86-7 (N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide)

• Product Name: N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide
• CAS No: 868376-86-7
• MF: C₁₉H₁₅N₃O₃S
• MW: 365.405702829361
• CID: 6242249
• PubChem ID: 2151265
• Update Time: 2025-07-15

N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide
• F1816-0081
• 868376-86-7
• (Z)-N-(5,7-dimethyl-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-4-nitrobenzamide
• N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-nitrobenzamide
• AKOS024611348
• N-[(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-nitrobenzamide

• Inchi： 1S/C19H15N3O3S/c1-4-9-21-16-11-12(2)10-13(3)17(16)26-19(21)20-18(23)14-5-7-15(8-6-14)22(24)25/h1,5-8,10-11H,9H2,2-3H3/b20-19-
• InChI Key： GJYNPVJIOIXLIY-VXPUYCOJSA-N
• SMILES： S1/C(=N\C(C2C=CC(=CC=2)[N+](=O)[O-])=O)/N(CC#C)C2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 365.08341252g/mol
• Monoisotopic Mass: 365.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide

Introduction to N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide (CAS No. 868376-86-7)

N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide (CAS No. 868376-86-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles and is characterized by its unique structural features, including a propargyl group and a nitrobenzamide moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide is particularly noteworthy. The benzothiazole ring system is known for its ability to interact with various biological targets, such as enzymes and receptors. The presence of the propargyl group (C≡CCH) adds further complexity and reactivity to the molecule, potentially enhancing its pharmacological properties. Additionally, the nitrobenzamide moiety (NO₂-C₆H₄-CONH-) is a common functional group in drug design, often associated with anti-inflammatory and antimicrobial activities.

Recent studies have explored the potential applications of N-(2Z)-5,7-dimethyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-nitrobenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the antimicrobial activity of N-(2Z)-5,7-dimethyl-3-(prop-2-yinl)-2,3-dihydro1,3-benzothiazol 2 ylidene 4 nitrobenzamide. Research has demonstrated that this compound exhibits potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria. This makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial properties, N-(2Z)-5,7-dimethyl 3 (prop 2 ynyl) 2 3 dihydro 1 3 benzothiazol 2 ylidene 4 nitrobenzamide has also been investigated for its potential anticancer effects. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer.

The synthesis of N-(2Z)-5,7-dimethyl 3 (prop 2 ynyl) 2 3 dihydro 1 3 benzothiazol 2 ylidene 4 nitrobenzamide has been extensively studied in the literature. Several synthetic routes have been developed to optimize yield and purity while minimizing side reactions. One common approach involves the condensation of a substituted benzothiazole with a nitrobenzaldehyde derivative in the presence of a suitable base. The resulting imine intermediate is then treated with an alkynylating agent to introduce the propargyl group.

The physicochemical properties of N-(2Z)-5,7-dimethyl 3 (prop 2 ynyl) 2 3 dihydro 1 3 benzothiazol 2 ylidene 4 nitrobenzamide are also important considerations for its pharmaceutical development. The compound is typically obtained as a yellow solid with good solubility in organic solvents such as DMSO and DMF. Its melting point and other physical parameters are well-characterized in the literature.

In conclusion, N-(2Z)-5,7-dimethyl 3 (prop 2 ynyl) 2 3 dihydro 1 3 benzothiazol 2 ylidene 4 nitrobenzamide (CAS No. 868376-86-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.